EGFR/ErbB1/HER1
  • CGP52411
    CGP52411
    • Cat. No.:
    • B129169
    • CAS No.:
    • 157168-02-0
    • Molecular Formula:
    • C20H15N3O2
    • Molecular Weight:
    • 329.4 g/mol
    Description
    4,5-dianilinophthalimide is phthalimide substituted at the 4- and 5-positions by anilino groups. It has a role as a tyrosine kinase inhibitor and a geroprotector.
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  • Mutant EGFR inhibitor
    Mutant EGFR inhibitor
    • Cat. No.:
    • B608915
    • CAS No.:
    • Molecular Formula:
    • C27H30ClN7O2
    • Molecular Weight:
    • 520.0 g/mol
    Description
    MDK3627, also known as Mutant EGFR inhibitor, is a selective and potent Mutated EGFR inhibitor(L858R activating mutant,
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  • Naquotinib Mesylate
    Naquotinib Mesylate
    • Cat. No.:
    • B609419
    • CAS No.:
    • 1448237-05-5
    • Molecular Formula:
    • C31H46N8O6S
    • Molecular Weight:
    • 658.8 g/mol
    Description
    Naquotinib Mesylate is the mesylate salt form of naquotinib, an orally available, irreversible, third-generation, mutant-selective, epidermal growth factor receptor (EGFR) inhibitor, with potential antineoplasti...
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  • Zorifertinib
    Zorifertinib
    • Cat. No.:
    • B611976
    • CAS No.:
    • 1626387-80-1
    • Molecular Formula:
    • C22H23ClFN5O3
    • Molecular Weight:
    • 459.9 g/mol
    Description
    AZD-3759 is under investigation in clinical trial NCT03360929 (Evaluate Safety, Tolerability, Pharmacokinetics and Anti-tumor Activity of AZD3759).
    Zorifertinib is an orally available inhibitor of the epiderm...
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  • Mutated EGFR-IN-1
    Mutated EGFR-IN-1
    • Cat. No.:
    • B611977
    • CAS No.:
    • Molecular Formula:
    • C25H31N7O
    • Molecular Weight:
    • 445.6 g/mol
    Description
    Mutated EGFR-IN-1， also known as AZD9291-DA, is an analogue of AZD9291, which is a third-generation EGFR inhibitor, showed promise in preclinical studies and provides hope for patients with advanced lung cancers...
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  • CNX-2006
    CNX-2006
    • Cat. No.:
    • B611981
    • CAS No.:
    • Molecular Formula:
    • C26H27F4N7O2
    • Molecular Weight:
    • 545.5 g/mol
    Description
    CNX-2006 is an irreversible inhibitor of mutant EGFRs. It inhibits EGFR phosphorylation in PC-9 and HCC827 cells (IC50s = 55-104 nM), which express the EGFRDel E746_A750 mutation, and NCI H1975 and PC-9/GR4 cell...
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  • Nazartinib
    Nazartinib
    • Cat. No.:
    • B611988
    • CAS No.:
    • 1508250-71-2
    • Molecular Formula:
    • C26H31ClN6O2
    • Molecular Weight:
    • 495.0 g/mol
    Description
    Nazartinib is under investigation in clinical trial NCT03529084 (Phase III Study of Nazartinib (EGF816) Versus Erlotinib/gefitinib in First-line Locally Advanced / Metastatic NSCLC With EGFR Activating Mutations...
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  • Egfr-IN-11
    Egfr-IN-11
    • Cat. No.:
    • B8103558
    • CAS No.:
    • Molecular Formula:
    • C29H35N9O2S
    • Molecular Weight:
    • 573.7 g/mol
    Description
    Egfr-IN-11 is a useful research compound. Its molecular formula is C29H35N9O2S and its molecular weight is 573.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-11 suitable for many ...
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  • Egfr-IN-17
    Egfr-IN-17
    • Cat. No.:
    • B10829963
    • CAS No.:
    • Molecular Formula:
    • C27H31ClN7O3P
    • Molecular Weight:
    • 568.0 g/mol
    Description
    Egfr-IN-17 is a useful research compound. Its molecular formula is C27H31ClN7O3P and its molecular weight is 568.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-17 suitable for man...
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  • Jbj-09-063 tfa
    Jbj-09-063 tfa
    • Cat. No.:
    • B15379089
    • CAS No.:
    • Molecular Formula:
    • C33H30F4N4O5S
    • Molecular Weight:
    • 670.7 g/mol
    Description
    Jbj-09-063 tfa is a useful research compound. Its molecular formula is C33H30F4N4O5S and its molecular weight is 670.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jbj-09-063 tfa suitable...
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